N-(butan-2-yl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
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Description
N-(butan-2-yl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C14H19N3O2S2 and its molecular weight is 325.45. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Molecular Structure
The study of crystal structures involving similar sulfanyl acetamide compounds has provided insights into their molecular conformations. For example, investigations into related compounds reveal a folded conformation about the methylene carbon atom of the thioacetamide bridge, showcasing how the pyrimidine ring inclines relative to the benzene ring. This structural information is crucial for understanding the compound's intermolecular interactions and potential binding affinities in biological systems (Subasri et al., 2017).
Medicinal Chemistry Applications
In medicinal chemistry, derivatives of the thieno[3,2-d]pyrimidine scaffold have been explored for their potential as dual inhibitors of crucial enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are important targets in cancer therapy. For instance, research has identified compounds within this class as potent dual inhibitors, suggesting their utility in developing anticancer agents (Gangjee et al., 2008).
Anticancer Activity
Further exploration into the anticancer activity of related compounds indicates significant potential. Synthesis and evaluation of certain derivatives have demonstrated their efficacy against various cancer cell lines, highlighting the scaffold's importance in designing new antitumor agents. For example, studies have shown that modifications to the basic structure can lead to compounds with potent cytotoxic effects against leukemia cell lines, emphasizing the role of structural variation in medicinal chemistry applications (Horishny et al., 2021).
Enzyme Inhibition for Therapeutic Applications
Research on related compounds, such as BPTES analogs, underscores the significance of enzyme inhibition in therapeutic applications. By inhibiting key enzymes like glutaminase, these compounds offer a promising approach to treat diseases characterized by aberrant metabolic pathways, such as cancer. The synthesis and pharmacological evaluation of BPTES analogs reveal the potential for developing more potent inhibitors with improved drug-like properties, indicating a path forward for therapeutic intervention (Shukla et al., 2012).
properties
IUPAC Name |
N-butan-2-yl-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2S2/c1-4-9(3)15-11(18)8-21-14-16-10-6-7-20-12(10)13(19)17(14)5-2/h6-7,9H,4-5,8H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTHJWTRAGGPZFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CSC1=NC2=C(C(=O)N1CC)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.